5(6)-Carboxyfluorescein diacetate succinimidyl ester

Specification

• Description: Cell-permeable, fluorogenic, non-selective esterase substrate. Hydrolyzes to hydrophilic fluorescent 5-CFDA and 5-FAM derivatives intracellularly. Partitions with high fidelity between daughter cells for up to eight generational divisions. Tracks cell proliferation.; CFDA-SE is a stable, cell-permeable dye that consists of a fluorescein molecule containing two acetate moieties and a succinimidyl ester (SE) functional group. Upon diffusion into the intracellular environment, the acetate groups are cleaved by cellular esterases leaving CFSE, which is fluorescent and not cell permeable. CFSE covalently couples to intracellular molecules via its succinimidyl group and can be retained in cells for at least eight weeks. CFDA-SE is often used to assay cell proliferation as it is partitioned with high fidelity between daughter cells for up to eight generational divisions. CFSE, the cleavage product of CFDA-SE, displays excitation/emission maxima of 491/518 nm, respectively.; 5-CFDA-SE is a stable, cell-permeable dye that consists of a fluorescein molecule containing two acetate moieties and a SE functional group. Upon diffusion into the intracellular environment, the acetate groups are removed by cellular esterases, rendering the dye highly fluorescent and no longer permeant to the cell membrane. CFDA-SE is often employed to assay cell proliferation as it is partitioned with high fidelity between daughter cells for up to eight generational divisions.
• CAS No.: 150347-59-4
• Molecular Formula: C58H38N2O22
• Molecular Weight: 1114.9 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 3',6'-diacetyloxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carboxylate;(2,5-dioxopyrrolidin-1-yl) 3',6'-diacetyloxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylate
• Standard InChI: InChI=1S/2C29H19NO11/c1-14(31)37-17-4-7-21-23(12-17)39-24-13-18(38-15(2)32)5-8-22(24)29(21)20-6-3-16(11-19(20)28(36)40-29)27(35)41-30-25(33)9-10-26(30)34;1-14(31)37-17-4-7-20-23(12-17)39-24-13-18(38-15(2)32)5-8-21(24)29(20)22-11-16(3-6-19(22)28(36)40-29)27(35)41-30-25(33)9-10-26(30)34/h2*3-8,11-13H,9-10H2,1-2H3
• Standard InChI Key: LZFDYQHOQDFMOA-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC2=C(C=C1)C3(C4=C(C=C(C=C4)C(=O)ON5C(=O)CCC5=O)C(=O)O3)C6=C(O2)C=C(C=C6)OC(=O)C.CC(=O)OC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C)C5=C(C=CC(=C5)C(=O)ON6C(=O)CCC6=O)C(=O)O3
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C3(C4=C(C=C(C=C4)C(=O)ON5C(=O)CCC5=O)C(=O)O3)C6=C(O2)C=C(C=C6)OC(=O)C.CC(=O)OC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C)C5=C(C=CC(=C5)C(=O)ON6C(=O)CCC6=O)C(=O)O3
• Appearance: Assay:≥90%A crystalline solid